![molecular formula C4H4BrN3 B1521799 5-Amino-4-bromopyrimidine CAS No. 849353-34-0](/img/structure/B1521799.png)
5-Amino-4-bromopyrimidine
Overview
Description
5-Amino-4-bromopyrimidine is a chemical compound with the empirical formula C4H4BrN3 . It is a solid substance .
Synthesis Analysis
The synthesis of pyrimidine derivatives, such as 5-Amino-4-bromopyrimidine, often involves various chemical reactions. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 provides 4-arylpyrimidines . A copper-catalyzed cyclization of ketones with nitriles enables a facile, general, and economical synthesis of diversely functionalized pyrimidines under basic conditions .Molecular Structure Analysis
The molecular weight of 5-Amino-4-bromopyrimidine is 174.00 . The SMILES string representation of its structure is NC1=C(C=NC=N1)Br .Chemical Reactions Analysis
Pyrimidine compounds like 5-Amino-4-bromopyrimidine can undergo various chemical reactions. For example, a base-promoted intermolecular oxidation C-N bond formation of allylic C (sp3)-H and vinylic C (sp2)-H of allyllic compounds with amidines enables the smooth formation of polysubstituted pyrimidines in the presence of O2 as the sole oxidant .Physical And Chemical Properties Analysis
5-Amino-4-bromopyrimidine is a solid substance . Its empirical formula is C4H4BrN3 and it has a molecular weight of 174.00 .Scientific Research Applications
Inhibitor of Thymidine Phosphorylase
5-Amino-4-bromopyrimidine is known to be an inhibitor of thymidine phosphorylase . This enzyme is over-expressed in several tumor types and plays a role in metastasis . Therefore, this compound could be used in cancer research to understand the role of thymidine phosphorylase in tumor growth and metastasis.
Synthesis of N-Heteroaryl Substituted 9-Arylcarbazolyl Derivatives
5-Amino-4-bromopyrimidine can be used in the synthesis of N-heteroaryl substituted 9-arylcarbazolyl derivatives . This is achieved via a palladium-catalyzed aerobic and ligand-free Suzuki reaction . These derivatives have potential applications in organic electronics and optoelectronics.
Synthesis of 5-(Phenylethynyl)pyrimidine
This compound can also be used in the synthesis of 5-(phenylethynyl)pyrimidine . This is done via a microwave-assisted organic synthesis (MAOS) Sonogashira protocol . The resulting compound has potential applications in the development of new pharmaceuticals and agrochemicals.
Chemical Research
5-Amino-4-bromopyrimidine is used in chemical research due to its unique properties . It’s a solid compound with a molecular weight of 174.00 and an empirical formula of C4H4BrN3 .
Organic Synthesis
This compound is used in organic synthesis due to its reactivity . It can react with various other compounds to form complex structures, making it a valuable tool in the field of organic chemistry .
Pharmaceutical Research
Given its role as an inhibitor of thymidine phosphorylase, 5-Amino-4-bromopyrimidine can be used in pharmaceutical research . It can help in the development of new drugs that target this enzyme, potentially leading to new treatments for various diseases .
Safety And Hazards
properties
IUPAC Name |
4-bromopyrimidin-5-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4BrN3/c5-4-3(6)1-7-2-8-4/h1-2H,6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXYSMLJPDPVHOE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC=N1)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00672009 | |
Record name | 4-Bromopyrimidin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-4-bromopyrimidine | |
CAS RN |
849353-34-0 | |
Record name | 4-Bromopyrimidin-5-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00672009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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